9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride
Overview
Description
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride, commonly referred to as Methyl-THB-HCl, is a synthetic compound that has been studied for its potential therapeutic applications. Methyl-THB-HCl is an analog of the neurotransmitter gamma-aminobutyric acid (GABA) and has been shown to have a variety of effects in laboratory experiments.
Scientific Research Applications
Methyl-THB-HCl has been studied for its potential therapeutic applications. It has been investigated for its potential to act as an anxiolytic, anticonvulsant, and antidepressant. It has also been studied for its ability to modulate the release of neurotransmitters, such as serotonin and dopamine, in the brain. Additionally, Methyl-THB-HCl has been studied for its potential to reduce inflammation and act as an anti-cancer agent.
Mechanism of Action
Methyl-THB-HCl acts as an agonist of the 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride receptor. It binds to the 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride receptor and activates it, resulting in the inhibition of neuronal activity. This inhibition of neuronal activity leads to the anxiolytic, anticonvulsant, and antidepressant effects of Methyl-THB-HCl. Additionally, Methyl-THB-HCl has been shown to modulate the release of neurotransmitters, such as serotonin and dopamine, in the brain.
Biochemical and Physiological Effects
Methyl-THB-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, modulate the release of neurotransmitters, and act as an anxiolytic, anticonvulsant, and antidepressant. Additionally, Methyl-THB-HCl has been studied for its potential to act as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
Methyl-THB-HCl has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, as the reaction of THB and 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride is reversible and can be catalyzed by a base. Additionally, Methyl-THB-HCl is relatively stable and can be stored for long periods of time. However, one limitation is that Methyl-THB-HCl is not water-soluble, which can make it difficult to use in aqueous solutions.
Future Directions
For research include further studying its potential to act as an anxiolytic, anticonvulsant, and antidepressant. Additionally, further studies should be conducted to investigate its potential to reduce inflammation and act as an anti-cancer agent. Additionally, further research should be conducted to investigate the effects of Methyl-THB-HCl on the release of neurotransmitters, such as serotonin and dopamine, in the brain. Finally, further studies should be conducted to investigate the potential side effects of Methyl-THB-HCl and to optimize its synthesis method.
Synthesis Methods
Methyl-THB-HCl is synthesized from the reaction of gamma-aminobutyric acid (9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride) with 1-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol (THB). THB is first reacted with hydrochloric acid to form the hydrochloride salt, which is then reacted with 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride to form Methyl-THB-HCl. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide and is carried out in an aqueous solution. The reaction is reversible and can be used to synthesize either Methyl-THB-HCl or THB from the other.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride involves the condensation of 2-amino-5-methylphenol with 2-chlorobenzaldehyde, followed by cyclization and reduction steps.", "Starting Materials": [ "2-amino-5-methylphenol", "2-chlorobenzaldehyde", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-amino-5-methylphenol with 2-chlorobenzaldehyde in ethanol using hydrochloric acid as a catalyst to form 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol intermediate.", "Step 2: Cyclization of the intermediate in the presence of hydrochloric acid to form the desired product.", "Step 3: Reduction of the product using sodium borohydride in ethanol to obtain 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol hydrochloride." ] } | |
CAS RN |
2728185-36-0 |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
